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Compound of Interest

Compound Name: FMOC-L-valine

Cat. No.: B557354 Get Quote

Essential Safety and Handling Guide for FMOC-L-
Valine
This guide provides crucial safety protocols and logistical information for researchers,

scientists, and drug development professionals handling FMOC-L-valine. Adherence to these

procedures is essential for ensuring personal safety and maintaining a secure laboratory

environment.

Personal Protective Equipment (PPE)
When handling FMOC-L-valine, which is typically a white to light yellow crystalline powder, a

comprehensive approach to personal protection is necessary to prevent accidental exposure

through contact, inhalation, or ingestion.[1][2] While several safety data sheets (SDS) state that

FMOC-L-valine is not classified as a hazardous substance under GHS (Globally Harmonized

System), some data indicates it may cause skin, eye, and respiratory irritation.[1][3][4][5][6]

Therefore, the following PPE is recommended as a standard practice.
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PPE Category Item Specification

Eye/Face Protection Safety Goggles

Chemical splash goggles that

are compliant with government

standards such as EN 166

(EU) or NIOSH (US) should be

worn.[4]

Skin Protection Gloves

Use chemically resistant

gloves (e.g., nitrile) and inspect

them before use.[1][4] Employ

proper glove removal

techniques to avoid skin

contact and dispose of

contaminated gloves

immediately after use.[4][7]

Lab Coat

A standard lab coat should be

worn.[8] For large-scale

operations or where splashing

is possible, a full suit or

chemical apron may be

necessary.[1][8]

Respiratory Protection Dust Mask/Respirator

Generally not required, but for

tasks that may generate dust

or for handling large quantities,

a type N95 (US) or type P1

(EN 143) dust mask is

recommended.[1] Work should

ideally be conducted in a fume

hood.[9]

Safety and Chemical Data Overview
The following table summarizes key quantitative and safety information for FMOC-L-valine.
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Property Value

Chemical Name N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-L-valine

CAS Number 68858-20-8[4]

Molecular Formula C₂₀H₂₁NO₄[1]

Molecular Weight 339.39 g/mol [4]

Appearance White to light yellow crystalline powder[2]

Melting Point 143-145 °C[2]

Storage Temperature 0 - 8 °C (refrigerated)[1][10]

GHS Hazard Statements

Not classified as hazardous by most suppliers.

[1][3][4] However, some aggregated data reports

potential for skin irritation (H315), eye irritation

(H319), and respiratory irritation (H335).[6]

Operational Plan: Step-by-Step Handling Procedure
A systematic workflow is critical for minimizing exposure risk and ensuring procedural integrity.

1. Preparation Phase

Ventilation: Ensure work is conducted in a well-ventilated area. For procedures that may

generate dust, use a chemical fume hood.[4][9]

PPE Inspection: Gather and inspect all required PPE. Ensure there are no defects.

Equipment Check: Verify that all laboratory equipment (e.g., scales, spatulas) is clean and

functioning correctly.

Emergency Access: Confirm that eyewash stations and safety showers are unobstructed and

accessible.[11]

2. Handling Phase
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Avoid Dust Formation: Handle the compound carefully to prevent the generation of dust.[1][4]

[9]

Prevent Contact: Avoid direct contact with skin, eyes, and clothing.[5]

Portioning: When weighing or transferring the powder, do so within a fume hood or a

designated contained space.

Ignition Sources: Keep the chemical away from heat and sources of ignition.[1]

3. Post-Handling Phase

Decontamination: Clean the work area and all equipment thoroughly after use.

Hand Washing: Wash hands with soap and water immediately after handling the compound,

even if gloves were worn.[1][4][11]

Storage: Securely close the container and store it in a cool, dry, and well-ventilated place,

preferably refrigerated.[1][5]

Disposal Plan: Waste Management Protocol
Proper disposal of FMOC-L-valine and any contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation

Solid Waste: Collect excess FMOC-L-valine powder and any materials used for cleaning up

spills (e.g., absorbent pads, contaminated gloves) in a designated, labeled hazardous waste

container.

Contaminated Containers: Empty containers should be handled as if they contain residual

product.[7]

2. Disposal Procedure

Licensed Disposal: All waste must be disposed of in accordance with federal, state, and local

environmental regulations.[1][4] Arrange for disposal through a licensed professional waste
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disposal service.[4]

Avoid Drains: Do not allow the product or its waste to enter drains or waterways.[4][12]

Labeling: Ensure all waste containers are clearly and accurately labeled with their contents.

Safety and Handling Workflow
The following diagram illustrates the logical flow for safely handling FMOC-L-valine, from initial

preparation to final disposal.

FMOC-L-Valine: Safe Handling and Disposal Workflow

1. Preparation 2. Handling

3. Post-Handling

4. Disposal
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Caption: Workflow for handling FMOC-L-valine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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